Cas no 17154-34-6 (Diphenyl(trimethylsilyl)phosphine)

• Product Name: Diphenyl(trimethylsilyl)phosphine
• CAS No: 17154-34-6
• MF: C₁₅H₁₉PSi
• MW: 258.370625734329
• CID: 50665
• PubChem ID: 24864422
• Update Time: 2025-06-09

Diphenyl(trimethylsilyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Diphenyl(trimethylsilyl)phosphine
• DIPHENYL(TRIMETHYLSILYL)PHOSPHINE, TECH.
• (Diphenylphosphino)trimethylsilane (Trimethylsilyl)diphenylphosphine
• Trimethylsilyl(diphenyl)phosphine
• (Diphenylphosphino)trimethylsilane
• (Trimethylsilyl)diphenylphosphine
• PH2P(SIME3)2
• (DIPHENYLPHOSPHINO)TRIMETYLSILANE
• Phosphine, diphenyl(trimethylsilyl)-
• Diphenyl(trimethylsilyl)phosphine technical grade
• TriMethylsilyl(diphenyl)phosphine, 95%
• J-010733
• SY249114
• BCP22521
• MFCD00015589
• diphenyl(trimethylsilyl)phosphane
• C15H19PSi
• FT-0688131
• Diphenyl(trimethylsilyl)phosphine, technical grade
• 17154-34-6
• SCHEMBL378374
• Diphenyl-trimethylsilanyl-phosphane
• DTXSID20169128
• AKOS015900294
• G77422
• DB-009712
• DTXCID8091619

• MDL： MFCD00015589
• Inchi： 1S/C15H19PSi/c1-17(2,3)16(14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13H,1-3H3
• InChI Key： WTWVGNUJAAOVSC-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)[Si](C)(C)C

Computed Properties

• Exact Mass: 258.09900
• Monoisotopic Mass: 258.09936414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.009 g/mL at 25 °C(lit.)
• Boiling Point: 119-120 °C/0.2 mmHg(lit.)
• Flash Point: Fahrenheit: 50 ° f
  Celsius: 10 ° c
  
• Refractive Index: n20/D 1.603(lit.)
• PSA: 13.59000
• LogP: 3.95420
• Solubility: Not determined

Diphenyl(trimethylsilyl)phosphine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3.1
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11
• HazardClass：3.1
• PackingGroup：II
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Diphenyl(trimethylsilyl)phosphine

Diphenyl(trimethylsilyl)phosphine: A Versatile Compound in Modern Chemistry

Diphenyl(trimethylsilyl)phosphine (CAS No. 17154-34-6) is a significant compound in the field of organic and organometallic chemistry. This phosphine derivative, characterized by its unique structure and properties, has found extensive applications in various areas, including catalysis, synthesis, and materials science. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the utilization of Diphenyl(trimethylsilyl)phosphine.

The molecular formula of Diphenyl(trimethylsilyl)phosphine is C₁₃H₁₉PSi. It consists of a phosphorus atom bonded to two phenyl groups and a trimethylsilyl group. The presence of the trimethylsilyl group imparts unique reactivity and stability to the molecule, making it a valuable reagent in synthetic chemistry. The compound is typically a colorless liquid at room temperature and is soluble in common organic solvents such as toluene and dichloromethane.

One of the key applications of Diphenyl(trimethylsilyl)phosphine is in homogeneous catalysis. It serves as a ligand for transition metal complexes, particularly in palladium-catalyzed reactions. The phosphine ligand can enhance the activity and selectivity of catalysts by modulating the electronic and steric properties of the metal center. For instance, recent studies have shown that Diphenyl(trimethylsilyl)phosphine-based palladium catalysts are highly effective in cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck reactions.

In addition to its role in catalysis, Diphenyl(trimethylsilyl)phosphine has been utilized in the synthesis of complex organic molecules. Its ability to form stable phosphorus-carbon bonds makes it an excellent starting material for various synthetic transformations. For example, it can be used in the preparation of phosphines with different functional groups, which are crucial intermediates in the synthesis of pharmaceuticals and fine chemicals.

The stability of Diphenyl(trimethylsilyl)phosphine under various reaction conditions is another advantageous property. It can withstand high temperatures and harsh solvents without significant decomposition, making it suitable for use in multi-step synthetic sequences. This stability also contributes to its safety profile, as it reduces the risk of unwanted side reactions and by-products.

Recent research has explored the potential of Diphenyl(trimethylsilyl)phosphine in materials science. Its unique electronic properties make it a promising candidate for the development of new materials with enhanced performance. For instance, studies have shown that incorporating Diphenyl(trimethylsilyl)phosphine into polymer matrices can improve their thermal stability and mechanical strength. This has implications for applications in electronics, coatings, and composite materials.

The synthesis of Diphenyl(trimethylsilyl)phosphine typically involves the reaction of diphenylphosphine with trimethylchlorosilane or trimethyldichlorosilane under controlled conditions. The choice of reagents and reaction parameters can significantly influence the yield and purity of the final product. Advanced purification techniques such as distillation under reduced pressure are often employed to obtain high-purity samples suitable for sensitive applications.

In conclusion, Diphenyl(trimethylsilyl)phosphine (CAS No. 17154-34-6) is a versatile compound with a wide range of applications in modern chemistry. Its unique structure and properties make it an invaluable reagent in catalysis, synthesis, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the chemical community.